4-Cyano-2-(hydroxymethyl)-benzoic Acid Sodium Salt

• Molecular Formula: C9H7NO3
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 4-cyano-2-(hydroxymethyl)benzoic acid
• InChI: InChI=1S/C9H7NO3/c10-4-6-1-2-8(9(12)13)7(3-6)5-11/h1-3,11H,5H2,(H,12,13)
• InChI Key: AFQWRFYYZLUUDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)CO)C(=O)O

Description

4-Cyano-2-(hydroxymethyl)benzoic Acid Sodium Salt is a chemical compound with the molecular formula C9H7NO3 and a molecular weight of 177.157 g/mol . This compound is known for its applications in various scientific fields, including chemistry, biology, and medicine.

Preparation Methods

The preparation of 4-Cyano-2-(hydroxymethyl)benzoic Acid Sodium Salt involves several synthetic routes. One common method is the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically involves the use of boron reagents and palladium catalysts under mild and functional group-tolerant conditions . Industrial production methods may vary, but they generally follow similar principles to ensure high yield and purity.

Chemical Reactions Analysis

4-Cyano-2-(hydroxymethyl)benzoic Acid Sodium Salt undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions may produce alcohols .

Scientific Research Applications

4-Cyano-2-(hydroxymethyl)benzoic Acid Sodium Salt has a wide range of scientific research applications. In chemistry, it is used as an intermediate in the synthesis of various organic compounds . In biology, it is employed in the study of biochemical pathways and molecular interactions. In medicine, it serves as a precursor in the synthesis of pharmaceutical agents, including selective serotonin reuptake inhibitors . Additionally, this compound is used in industrial applications, such as the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 4-Cyano-2-(hydroxymethyl)benzoic Acid Sodium Salt involves its interaction with specific molecular targets and pathways. For instance, in the synthesis of pharmaceutical agents, it may act as a key intermediate that undergoes further chemical transformations to produce active compounds. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

4-Cyano-2-(hydroxymethyl)benzoic Acid Sodium Salt can be compared with other similar compounds, such as 2-(hydroxymethyl)benzoic acid and 4-cyanobenzoic acid . These compounds share some structural similarities but differ in their functional groups and chemical properties. The presence of the cyano and hydroxymethyl groups in 4-Cyano-2-(hydroxymethyl)benzoic Acid Sodium Salt makes it unique and suitable for specific applications that other compounds may not fulfill .